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Compound of Interest

Compound Name: Boc-Ala-OMe

Cat. No.: B148309

For researchers, scientists, and drug development professionals, this guide provides
immediate, critical safety and logistical information for the handling of N-(tert-Butoxycarbonyl)-
L-alanine methyl ester (Boc-Ala-OMe). Adherence to these protocols is essential for ensuring a
safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-Ala-OMe (CAS No. 28875-17-4) is presented
below. This information is vital for accurate experimental planning and risk assessment.[1][2]

Property Value

Molecular Formula CoH17NOa4

Molecular Weight 203.24 g/mol [1]
Appearance White Solid[2]

Melting Point 32-35°C/89.6 - 95 °F[2]
Flash Point 113 °C/235.4 °F[2]
Specific Gravity 1.03 g/cm3[2]

Storage Class Code 11 - Combustible Solids
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Hazard Identification and Personal Protective Equipment
(PPE)

While Boc-Ala-OMe is not classified as a hazardous substance or mixture according to
Regulation (EC) No. 1272/2008, observing good industrial hygiene and safety practices is
paramount.[1] The following PPE is recommended to minimize exposure.

Protection Type Recommended Equipment  Justification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by ]
_ Protects eyes from accidental
Eye and Face Protection OSHA's eye and face )
] ) ) splashes or contact with dust.
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[1][2]

Wear appropriate protective
) ] gloves (e.g., nitrile) and Prevents direct contact with
Skin Protection ) )
clothing, such as a lab coat, to  the skin.

prevent skin exposure.[1][2]

No protective equipment is ) )
In instances of dust formation,
) ) needed under normal use ) )
Respiratory Protection N ] provide appropriate exhaust
conditions with adequate

o ventilation.[1]
ventilation.[1][2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Boc-Ala-OMe is crucial for minimizing risks.
Pre-Operational Checks:
» Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1]

e PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of punctures
and safety goggles are clean.[1]
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o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.

Handling Procedure:

e Weighing and Transfer:
o Handle the solid material carefully to avoid the formation of dust.[1]
o Use a spatula or other appropriate tool for transferring the solid.

o Weigh the required amount in a tared container within a fume hood or on a bench with
adequate local exhaust ventilation.

 Dissolving in Solvent:

o If the experimental protocol requires dissolving the compound, add the solvent to the solid
slowly to prevent splashing.

o Ensure the chosen solvent is compatible with Boc-Ala-OMe.
e Post-Handling:
o After handling, wash hands thoroughly with soap and water.[1]

o Clean all contaminated surfaces and equipment.

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Protocol

) If breathed in, move the person into fresh air. If
Inhalation . . i —
not breathing, give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

) Never give anything by mouth to an
Ingestion . i )
unconscious person. Rinse mouth with water.[1]

Spill Management: In the event of a spill, avoid dust formation.[1] Sweep up the spilled solid
and shovel it into a suitable, labeled container for disposal.[1] Do not let the product enter
drains.[1]

Disposal Plan

Waste Collection: All waste materials contaminated with Boc-Ala-OMe, including disposable
gloves, weighing paper, and contaminated labware, should be collected in a designated and
clearly labeled hazardous waste container.

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and
local environmental regulations.[3] Do not dispose of this chemical into the environment,
including drains or waterways. Arrange for the collection of the chemical waste by a licensed
hazardous waste disposal service.[3]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Boc-Ala-OMe in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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